Cas no 877825-84-8 (1-2-(aminomethyl)phenyl-N-methylmethanesulfonamide)

• Product Name: 1-2-(aminomethyl)phenyl-N-methylmethanesulfonamide
• CAS No: 877825-84-8
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD07847869
• CID: 3109106
• PubChem ID: 9106618
• Update Time: 2025-04-21

1-2-(aminomethyl)phenyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)phenyl]-N-methylmethanesulfonamide
• MFCD07847869
• SB78766
• 1-(2-(Aminomethyl)phenyl)-N-methylmethanesulfonamide
• HMS1776I11
• AKOS000119061
• SCHEMBL23004889
• 877825-84-8
• EN300-24003
• G24054
• Z166667650
• 850-685-2
• 1-2-(aminomethyl)phenyl-N-methylmethanesulfonamide

• MDL： MFCD07847869
• Inchi： 1S/C9H14N2O2S/c1-11-14(12,13)7-9-5-3-2-4-8(9)6-10/h2-5,11H,6-7,10H2,1H3
• InChI Key： DWCPYDOKYHSAOI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1CN)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines